Cas no 1259440-10-2 (5-Bromo-N-(3-methoxypropyl)-N-methyl-3-nitropyridin-2-amine)

• Product Name: 5-Bromo-N-(3-methoxypropyl)-N-methyl-3-nitropyridin-2-amine
• CAS No: 1259440-10-2
• MF: C₁₀H₁₄BrN₃O₃
• MW: 304.140461444855
• MDL: MFCD17415895
• CID: 2124854
• Update Time: 2025-05-23

5-Bromo-N-(3-methoxypropyl)-N-methyl-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(3-methoxypropyl)-N-methyl-3-nitropyridin-2-amine
• GSAKZQJYRSHBCC-UHFFFAOYSA-N
• 5-bromo-N-(3-methoxy propyl)-N-methyl-3-nitropyridin-2-amine
• 5-Bromo-N-(3-methoxypropyl)-N-methyl-3-nitropyridin-2-amine

• MDL： MFCD17415895
• Inchi： 1S/C10H14BrN3O3/c1-13(4-3-5-17-2)10-9(14(15)16)6-8(11)7-12-10/h6-7H,3-5H2,1-2H3
• InChI Key： GSAKZQJYRSHBCC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])N(C)CCCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 249
• Topological Polar Surface Area: 71.2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 382.2±42.0 °C at 760 mmHg
• Flash Point: 185.0±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Bromo-N-(3-methoxypropyl)-N-methyl-3-nitropyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-Bromo-N-(3-methoxypropyl)-N-methyl-3-nitropyridin-2-amine

5-Bromo-N-(3-methoxypropyl)-N-methyl-3-nitropyridin-2-amine (CAS No. 1259440-10-2): A Comprehensive Overview

The compound 5-Bromo-N-(3-methoxypropyl)-N-methyl-3-nitropyridin-2-amine, identified by the CAS registry number 1259440-10-2, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile chemical properties and wide-ranging utility in drug development and advanced materials synthesis.

The molecular structure of 5-Bromo-N-(3-methoxypropyl)-N-methyl-3-nitropyridin-2-amine is characterized by a pyridine ring substituted with bromine, nitro, and amino groups. The presence of these functional groups imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of complex organic compounds. Recent studies have highlighted its role as a key intermediate in the development of novel anti-cancer agents, where its ability to modulate cellular signaling pathways has shown promising results.

One of the most notable advancements in the synthesis of this compound involves the use of environmentally friendly methodologies. Researchers have successfully employed catalytic asymmetric synthesis techniques to enhance the yield and purity of 5-Bromo-N-(3-methoxypropyl)-N-methyl-3-nitropyridin-2-amine. These methods not only reduce the environmental footprint but also improve the scalability of production processes, making it more accessible for large-scale applications.

The physical properties of this compound, such as its melting point and solubility, have been extensively studied to optimize its performance in various chemical reactions. Recent experiments have demonstrated that 5-Bromo-N-(3-methoxypropyl)-N-methyl-3-nitropyridin-2-amine exhibits excellent solubility in polar aprotic solvents, which is advantageous for its use in peptide coupling reactions and other nucleophilic substitution processes.

In terms of chemical reactivity, this compound has shown remarkable stability under physiological conditions, making it an ideal candidate for drug delivery systems. Its ability to resist enzymatic degradation has been validated through in vitro studies, which underscores its potential as a bioactive agent in therapeutic formulations.

The application of 5-Bromo-N-(3-methoxypropyl)-N-methyl-3-nitropyridin-2-amine extends beyond pharmaceuticals into the realm of materials science. Recent research has explored its use as a precursor for the synthesis of conductive polymers, where its electron-withdrawing groups contribute to enhancing the electrical properties of the resulting materials. This dual functionality positions it as a versatile building block in both medicinal and material chemistry.

In conclusion, 5-Bromo-N-(3-methoxypropyl)-N-methyl-3-nitropyridin-2-amie, with its unique structural features and versatile chemical properties, continues to be a focal point in contemporary research. Its role as an intermediate in drug development and materials synthesis highlights its significance in advancing modern science and technology.